![molecular formula C21H27N3O4S2 B2392674 2-methoxy-5-methyl-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)benzenesulfonamide CAS No. 1234932-09-2](/img/structure/B2392674.png)
2-methoxy-5-methyl-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)benzenesulfonamide
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Description
2-methoxy-5-methyl-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H27N3O4S2 and its molecular weight is 449.58. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy
Research has shown that certain benzenesulfonamide derivatives have significant potential in photodynamic therapy (PDT) for cancer treatment. For instance, zinc phthalocyanines substituted with benzenesulfonamide groups have demonstrated remarkable singlet oxygen quantum yields, which are crucial for the effectiveness of PDT. These compounds are characterized by good fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields, making them potential candidates for Type II photosensitizers in cancer treatment through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
Corrosion Inhibition
Piperidine derivatives, which share structural similarities with the specified molecule, have been investigated for their corrosion inhibition properties on iron. These studies utilize quantum chemical calculations and molecular dynamics simulations to explore the adsorption behaviors and inhibition efficiencies of such compounds. The findings indicate that these derivatives can significantly protect metallic surfaces against corrosion, suggesting potential applications in industrial processes and materials preservation (Kaya et al., 2016).
Enzyme Inhibition
N-substituted benzenesulfonamides have been extensively studied for their inhibitory effects on various enzymes, such as carbonic anhydrases. These compounds demonstrate a broad range of biological activities, including potential therapeutic applications for conditions characterized by altered enzyme activities. Such research suggests that structurally related molecules, including the specified compound, could be explored for their enzyme inhibitory properties, contributing to the development of new drugs and therapeutic agents (Di Fiore et al., 2011).
properties
IUPAC Name |
2-methoxy-5-methyl-N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O4S2/c1-15-6-7-18(28-2)19(13-15)30(26,27)23-14-16-8-11-24(12-9-16)21(25)17-5-4-10-22-20(17)29-3/h4-7,10,13,16,23H,8-9,11-12,14H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDXPMINKFUWKKC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=C(N=CC=C3)SC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxy-5-methyl-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)benzenesulfonamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.